Cas no 2138040-07-8 (8-amino-5-thiaspiro3.5nonane-2-carboxamide)

• Product Name: 8-amino-5-thiaspiro3.5nonane-2-carboxamide
• CAS No: 2138040-07-8
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• MDL: MFCD31689452
• CID: 5609775
• PubChem ID: 132346887
• Update Time: 2025-06-15

8-amino-5-thiaspiro3.5nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138040-07-8
• EN300-816140
• 8-amino-5-thiaspiro[3.5]nonane-2-carboxamide
• 8-amino-5-thiaspiro3.5nonane-2-carboxamide

• MDL： MFCD31689452
• Inchi： 1S/C9H16N2OS/c10-7-1-2-13-9(5-7)3-6(4-9)8(11)12/h6-7H,1-5,10H2,(H2,11,12)
• InChI Key： DZMZUBWIAXUFMY-UHFFFAOYSA-N
• SMILES： S1CCC(CC21CC(C(N)=O)C2)N

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.4Ų

Additional information on 8-amino-5-thiaspiro3.5nonane-2-carboxamide

Introduction to 8-amino-5-thiaspiro3.5nonane-2-carboxamide (CAS No: 2138040-07-8)

8-amino-5-thiaspiro3.5nonane-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2138040-07-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic thiazole derivative exhibits a unique structural framework, combining a spirocyclic core with functional amino and carboxamide groups, which makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 8-amino-5-thiaspiro3.5nonane-2-carboxamide features a spiro connection between a thiazole ring and a nonane moiety, with an amino group (-NH₂) at the 8-position and a carboxamide group (-CONH₂) at the 2-position. This configuration imparts distinct chemical properties and reactivity patterns, making it an intriguing subject for synthetic modifications and biological evaluations. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various biochemical assays and pharmacokinetic studies.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity in biological targets. The thiazole scaffold, in particular, is well-documented for its pharmacological activity across multiple therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The spirocyclic arrangement in 8-amino-5-thiaspiro3.5nonane-2-carboxamide not only contributes to steric hindrance but also allows for fine-tuning of electronic properties through functional group modifications.

One of the most compelling aspects of 8-amino-5-thiaspiro3.5nonane-2-carboxamide is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged its structural features to design derivatives with improved pharmacokinetic profiles or enhanced target interactions. For instance, modifications at the amino or carboxamide positions can alter the compound's metabolic stability, bioavailability, or binding affinity to specific enzymes or receptors.

Recent studies have highlighted the potential of 8-amino-5-thiaspiro3.5nonane-2-carboxamide in addressing unmet medical needs. Its unique structural motif has been investigated for its interactions with various biological targets, including proteases and kinases implicated in chronic diseases. Preliminary computational modeling suggests that this compound may disrupt key protein-protein interactions by occupying critical binding pockets within the target enzymes. Such findings underscore its significance as a lead compound in medicinal chemistry efforts.

The synthesis of 8-amino-5-thiaspiro3.5nonane-2-carboxamide presents both challenges and opportunities for chemists. The spirocyclic core requires precise stereocontrol during formation to ensure the desired configuration is achieved. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic transformations, have enabled more efficient access to this class of compounds. These developments have not only streamlined the preparation process but also opened doors for exploring novel derivatives with tailored properties.

Beyond its synthetic appeal, 8-amino-5-thiaspiro3.5nonane-2-carboxamide has been studied for its potential role in modulating biological pathways relevant to human health and disease. Its thiazole moiety is known to engage with sulfur-containing residues in proteins, which are often critical for enzyme function. By targeting these residues, the compound may interfere with pathological processes such as inflammation or tumor progression. Additionally, its carboxamide group provides a handle for further derivatization, allowing researchers to fine-tune its biological activity through structure-activity relationship (SAR) studies.

The pharmacological evaluation of 8-amino-5-thiaspiro3.5nonane-2-carboxamide has revealed promising preliminary results in preclinical models. In vitro assays have demonstrated its ability to inhibit certain enzymatic activities associated with inflammatory responses, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease. Furthermore, animal studies have indicated that this compound may exhibit neuroprotective effects by modulating neurotransmitter release or receptor activity within the central nervous system.

The future direction of research on 8-amino-5-thiaspiro3.5nonane-2-carboxamide lies in expanding its chemical space through innovative synthetic strategies and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. By integrating high-throughput screening technologies with structure-based drug design approaches, researchers can accelerate the discovery process and identify optimized derivatives with improved efficacy and safety profiles.

In conclusion,8-amino-5-thiaspiro3.5nonane-2-carboxamide (CAS No: 2138040-07-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, position it as a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve,this spirocyclic thiazole derivative will undoubtedly play a pivotal role in shaping future advancements across multiple disease areas.